Cas no 82442-72-6 (3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-)

3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- structure
82442-72-6 structure
Product Name:3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-
CAS No:82442-72-6
MF:C7H10O2
MW:126.153102397919
CID:691032
PubChem ID:11029843
Update Time:2025-04-19

3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-
    • rac-(1r,5s)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one
    • 82442-72-6
    • (1S,5R)-6,6-Dimethyl-3-oxabicyclo[3.1.0]hexan-2-one
    • (1R, 5S)-6,6-dimethyl-3-oxabicyclo [3.1.0] hexan-2-one
    • SCHEMBL5835979
    • EN300-26862927
    • DTXSID20452426
    • Inchi： 1S/C7H10O2/c1-7(2)4-3-9-6(8)5(4)7/h4-5H,3H2,1-2H3/t4-,5-/m1/s1
    • InChI Key： CTLLMXVSHAUPFO-RFZPGFLSSA-N
    • SMILES： O1C([C@H]2[C@@H](C1)C2(C)C)=O

Computed Properties

  • Exact Mass: 126.068079557g/mol
  • Monoisotopic Mass: 126.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26.3Ų

3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26862927-0.05g
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
 82442-72-6 95%
0.05g
 $315.0 2023-05-30
Enamine
EN300-26862927-0.1g
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
 82442-72-6 95%
0.1g
 $470.0 2023-05-30
Enamine
EN300-26862927-0.25g
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
 82442-72-6 95%
0.25g
 $672.0 2023-05-30
Enamine
EN300-26862927-0.5g
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
 82442-72-6 95%
0.5g
 $1058.0 2023-05-30
Enamine
EN300-26862927-1.0g
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
 82442-72-6 95%
1g
 $1357.0 2023-05-30
Enamine
EN300-26862927-2.5g
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
 82442-72-6 95%
2.5g
 $2660.0 2023-05-30
Enamine
EN300-26862927-5.0g
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
 82442-72-6 95%
5g
 $3935.0 2023-05-30
Enamine
EN300-26862927-10.0g
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
 82442-72-6 95%
10g
 $5837.0 2023-05-30
1PlusChem
1P004WGS-50mg
3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-
 82442-72-6 95%
50mg
 $452.00 2024-04-21
1PlusChem
1P004WGS-100mg
3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-
 82442-72-6 95%
100mg
 $643.00 2024-04-21

3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- Related Literature

Related Categories

82442-72-6 (3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.